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Compound of Interest

Compound Name: 2,4-Dichloro-3-nitrobenzotrifluoride

Cat. No.: B1301598

Essential Safety and Handling Guide for 2,4-
Dichloro-3-nitrobenzotrifluoride

Disclaimer: A specific Safety Data Sheet (SDS) for 2,4-Dichloro-3-nitrobenzotrifluoride (CAS
No. 203915-49-5) was not publicly available at the time of this writing. The following guidance
is synthesized from safety data for structurally similar compounds, including 2,4-Dichloro-3,5-
dinitrobenzotrifluoride, 4-Chloro-3-nitrobenzotrifluoride, and 3,4-Dichloro-5-nitrobenzotrifluoride.
It is imperative to handle this chemical with caution and to conduct a thorough risk assessment
before use.

This document provides immediate, essential safety protocols, operational procedures, and
disposal plans for handling 2,4-Dichloro-3-nitrobenzotrifluoride in a laboratory setting. This
information is intended for researchers, scientists, and drug development professionals to
ensure safe handling and minimize exposure risks.

Hazard Identification and Classification

Based on analogous compounds, 2,4-Dichloro-3-nitrobenzotrifluoride is anticipated to be
classified with the following hazards.[1][2][3][4][5]

Hazard Summary Table
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 4 Harmful if swallowed.[1][3]
) ) o Causes skin irritation.[1][2][3]
Skin Corrosion/Irritation Category 2
[41[5]
Serious Eye Damage/Eye Causes serious eye irritation.
o Category 2
Irritation [1112][31[41[5]

Specific Target Organ Toxicity - M ot
ay cause respiratory

Single Exposure (Respirator Category 3
J P (Resp Y g0y irritation.[1][3][5]

Tract Irritation)

Hazardous to the Aquatic ) o )
) Very toxic to aquatic life with
Environment, Long-term Category 1 ]
long lasting effects.[1][2]
Hazard

GHS Pictograms:
e alt text
° L.rlalt text

Signal Word: Warning[1][4]

Personal Protective Equipment (PPE)

Strict adherence to the following PPE is mandatory to prevent exposure. The selection of PPE
should be based on a thorough risk assessment of the specific procedures to be performed.[6]

[71L8]

PPE Requirements Table
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Scenario

Eyes/Face

Skin/Body

Respiratory

Routine Laboratory

Use (in a fume hood)

Safety glasses with
side shields or

chemical splash

goggles.

Chemical-resistant
gloves (Viton®
recommended, Nitrile
for short-term use),
standard lab coat.[9]

Not generally required
when handled in a
certified chemical

fume hood.

Handling Outside of a

Fume Hood (e.g.,

Chemical splash

goggles and a face

Chemical-resistant
gloves, lab coat, and a

chemical-resistant

A NIOSH-approved
respirator with an

organic vapor

weighing) shield. cartridge is
apron.
recommended.
A NIOSH-approved
air-purifying respirator
] ] with organic vapor
Chemical-resistant ]
] ] cartridges or a self-
Chemical splash gloves, chemical- ) ]
) ] ] contained breathing
Spill Cleanup goggles and a face resistant suit or apron,

shield.

and appropriate

footwear.

apparatus (SCBA)
may be required
depending on the spill
size and ventilation.[6]

[7]

Handling and Storage

Precautions for Safe Handling:

Avoid contact with skin and eyes.[2]

Do not breathe dust, mist, or vapors.[1]

Wash hands thoroughly after handling.

Keep away from heat, sparks, and open flames.

Use only in a well-ventilated area, preferably in a chemical fume hood.
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Conditions for Safe Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[5]

Protect from moisture.[2]

Store locked up.[1][5]

Incompatible materials include strong oxidizing agents and strong bases.[4]

First-Aid Measures

Immediate medical attention is crucial in case of exposure.

First-Aid Procedures Table

Exposure Route First-Aid Measures

Remove victim to fresh air and keep at rest in a
) position comfortable for breathing. If not
Inhalation . . i —
breathing, give artificial respiration. Seek

immediate medical attention.[3][4]

Immediately wash with plenty of soap and water
_ while removing all contaminated clothing and
Skin Contact o ) )
shoes. If skin irritation persists, seek medical

attention.[3][4]

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact i o i

do. Continue rinsing for at least 15 minutes.

Seek immediate medical attention.[1][3][4]

Call a poison center or doctor immediately if you
Ingestion feel unwell. Rinse mouth. Do NOT induce

vomiting.[1][3]

Disposal Plan
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This material and its container must be disposed of as hazardous waste.

Disposal Guidelines Table

Waste Type Disposal Procedure

Dispose of in accordance with local, regional,
) ] and national hazardous waste regulations. This
Unused Product and Contaminated Materials ) )
material may be considered a halogenated

organic waste.[2]

Triple-rinse the container with a suitable solvent

(e.g., acetone or ethanol). The rinsate should be
Empty Containers collected and disposed of as hazardous waste.

Puncture and dispose of the container in

accordance with local regulations.

Experimental Workflow for Safe Handling

The following diagram outlines the logical workflow for handling 2,4-Dichloro-3-
nitrobenzotrifluoride in a laboratory setting.
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Safe Handling Workflow for 2,4-Dichloro-3-nitrobenzotrifluoride

Preparation

Conduct Risk Assessment

:

Don Appropriate PPE

!

Prepare Work Area (Fume Hood)

ChemicaiHandling

Weigh Chemical

:

Perform Reaction/Procedure

1
mergenc& Response

Cleanup and Disposal

Decontaminate Glassware & Surfaces Personal Exposure
y
Segregate & Label Hazardous Waste Administer First Aid
Store Waste for Disposal Notify Supervisor/Safety Officer

¢

Doff & Dispose of Contaminated PPE

Click to download full resolution via product page

Caption: Workflow for handling 2,4-Dichloro-3-nitrobenzotrifluoride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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